Cas no 1705976-83-5 (N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide)

• Product Name: N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide
• CAS No: 1705976-83-5
• MF: C₁₄H₁₈N₄O₃S
• MW: 322.382721424103
• CID: 5776898
• PubChem ID: 90622403
• Update Time: 2025-06-11

N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS025095850
• N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide
• 1705976-83-5
• F6448-1448
• N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]pyridine-3-sulfonamide
• N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}pyridine-3-sulfonamide

• Inchi： 1S/C14H18N4O3S/c19-22(20,14-2-1-5-15-9-14)17-13-8-16-18(11-13)10-12-3-6-21-7-4-12/h1-2,5,8-9,11-12,17H,3-4,6-7,10H2
• InChI Key： UUISUQDISXATBF-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NC1C=NN(C=1)CC1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 322.10996162g/mol
• Monoisotopic Mass: 322.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.5Ų

Additional information on N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide

N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide: A Comprehensive Overview

N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide, with the CAS number 1705976-83-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a pyridine sulfonamide moiety and a tetrahydro-pyran-substituted pyrazole ring. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic indications.

The synthesis of N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating its evaluation in preclinical and clinical studies. The synthesis typically begins with the formation of the pyrazole ring, followed by the introduction of the tetrahydro-pyran substituent and the pyridine sulfonamide moiety.

In terms of its pharmacological profile, N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide has been shown to exhibit potent activity against various biological targets. One of its key properties is its ability to modulate specific receptors and enzymes involved in inflammatory and neurological disorders. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial mediators of inflammatory responses. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and multiple sclerosis.

Furthermore, N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide has been evaluated for its neuroprotective effects. Preclinical studies have shown that it can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The safety profile of N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide has also been extensively studied. Toxicology assessments have indicated that it is well-tolerated at therapeutic doses, with minimal side effects observed in both in vitro and in vivo models. These findings support its potential for further development as a therapeutic agent.

In addition to its therapeutic applications, N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide has also been explored for its use as a research tool. Its unique structural features make it an ideal candidate for probing the interactions between specific receptors and ligands, providing valuable insights into the molecular mechanisms underlying various diseases. This has led to its use in high-throughput screening assays and other biochemical studies aimed at identifying new drug targets.

The ongoing research on N-(1-((tetrahydro-2H-pyran-4-yl)methyl-1H-pyrazol-4-yl)pyridine-3-sulfonamide continues to uncover new aspects of its biological activity and potential applications. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce metabolic degradation. These efforts are crucial for translating this compound from preclinical studies to clinical trials.

In conclusion, N-(1-((tetrahydro-2H-pyran-4-yl)methyl-1H-pyrazol-4-yl)pyridine-3-sulfonamide (CAS No. 1705976-83-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features, coupled with its favorable pharmacological profile, make it an attractive candidate for further development in the fields of medicinal chemistry and drug discovery.